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Compound of Interest

Compound Name: O-Methylscopolamine

Cat. No.: B15290056

This technical guide provides a comprehensive overview of the chemical identity of O-
Methylscopolamine, focusing on its formal IUPAC name and its various synonyms
encountered in scientific literature and commercial products. This document is intended for
researchers, scientists, and professionals in drug development who require precise chemical
information.

IUPAC Name

The formal name of a chemical compound according to the International Union of Pure and
Applied Chemistry (IUPAC) nomenclature provides an unambiguous description of its
molecular structure. For O-Methylscopolamine, the following IUPAC name is recognized:

¢ (1R,2R,4S,5S)-7-{[(2S)-3-hydroxy-2-phenylpropanoyl]oxy}-9,9-dimethyl-3-oxa-9-
azatricyclo[3.3.1.02,4]nonan-9-ium[1][2]

It is important to note that slight variations in the stereochemical descriptors may be found in
different databases, but they refer to the same core molecular entity. Another commonly cited
IUPAC name is:

e [(1S,2S,4R,5R)-9,9-dimethyl-3-0xa-9-azoniatricyclo[3.3.1.02,4]Jnonan-7-yl] (2S)-3-hydroxy-2-
phenylpropanoate[2]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15290056?utm_src=pdf-interest
https://www.benchchem.com/product/b15290056?utm_src=pdf-body
https://www.benchchem.com/product/b15290056?utm_src=pdf-body
https://www.benchchem.com/product/b15290056?utm_src=pdf-body
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=316
https://pubchem.ncbi.nlm.nih.gov/compound/N-methylscopolamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-methylscopolamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15290056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

O-Methylscopolamine is a quaternary ammonium derivative of scopolamine.[2][3] The
approved drug form often consists of N-methyl scopolamine and a bromide ion.[1]

Synonyms

O-Methylscopolamine is known by a multitude of synonyms in scientific literature,
pharmacological databases, and as commercial brand names. This extensive list reflects its
history of use and study. The synonyms can be categorized as follows:

Common Chemical Names:

¢ N-Methylscopolamine[1][2][4]

o Methscopolamine[2][4][5][6]

» Methylscopolamine[1][5]

Salt Forms and Derivatives:

¢ Methylscopolamine bromide[1][3][5][7]
o N-Methylscopolamine Bromide[2][3]
» Hyoscine Methiodide[2][4]

e Hyoscine Methobromide[3][4][5]

¢ Scopolamine methyl bromide[3]

* N-Methylhyoscine Bromide[5]

» Methylscopolamine Nitrate[2][4]
Trade and Brand Names:

o Pamine[1][5][7]

o Extendryl[7]
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e AlleRX[7]

» Rescon[7]

e Holopon[3][5]

o Mescopil[3][5]

» Neo-Avagal[3][5]

e Paraspan[3][5]

Other Synonyms:

Epoxymethamine Bromide[5]

Epoxytropine Tropate Methylbromide[5]

Lescopine Bromide[5]

Methoscopylamine Bromide[5]

This guide will be expanded with quantitative data, experimental protocols, and visualizations in
subsequent sections to provide a complete technical overview for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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